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  4. 1-(Hydroxymethyl)-5,7-dimethyl-4-(phenylmethyl)-2,3-dithia-5,7-diazabicyclo(2.2.2)octane-6,8-dione
1-(Hydroxymethyl)-5,7-dimethyl-4-(phenylmethyl)-2,3-dithia-5,7-diazabicyclo(2.2.2)octane-6,8-dione 1-(Hydroxymethyl)-5,7-dimethyl-4-(phenylmethyl)-2,3-dithia-5,7-diazabicyclo(2.2.2)octane-6,8-dione
Brand Name: Vulcanchem
CAS No.: 51920-94-6
VCID: VC0052569
InChI: InChI=1S/C14H16N2O3S2/c1-15-12(19)14(9-17)16(2)11(18)13(15,20-21-14)8-10-6-4-3-5-7-10/h3-7,17H,8-9H2,1-2H3/t13?,14-/m0/s1
SMILES: CN1C(=O)C2(N(C(=O)C1(SS2)CC3=CC=CC=C3)C)CO
Molecular Formula: C14H16N2O3S2
Molecular Weight: 324.4 g/mol

1-(Hydroxymethyl)-5,7-dimethyl-4-(phenylmethyl)-2,3-dithia-5,7-diazabicyclo(2.2.2)octane-6,8-dione

CAS No.: 51920-94-6

Reference Standards

VCID: VC0052569

Molecular Formula: C14H16N2O3S2

Molecular Weight: 324.4 g/mol

1-(Hydroxymethyl)-5,7-dimethyl-4-(phenylmethyl)-2,3-dithia-5,7-diazabicyclo(2.2.2)octane-6,8-dione - 51920-94-6

CAS No. 51920-94-6
Product Name 1-(Hydroxymethyl)-5,7-dimethyl-4-(phenylmethyl)-2,3-dithia-5,7-diazabicyclo(2.2.2)octane-6,8-dione
Molecular Formula C14H16N2O3S2
Molecular Weight 324.4 g/mol
IUPAC Name (4S)-1-benzyl-4-(hydroxymethyl)-5,7-dimethyl-2,3-dithia-5,7-diazabicyclo[2.2.2]octane-6,8-dione
Standard InChI InChI=1S/C14H16N2O3S2/c1-15-12(19)14(9-17)16(2)11(18)13(15,20-21-14)8-10-6-4-3-5-7-10/h3-7,17H,8-9H2,1-2H3/t13?,14-/m0/s1
Standard InChIKey SJRIMIDQFZMJPZ-KBPBESRZSA-N
Isomeric SMILES CN1C(=O)[C@]2(N(C(=O)C1(SS2)CC3=CC=CC=C3)C)CO
SMILES CN1C(=O)C2(N(C(=O)C1(SS2)CC3=CC=CC=C3)C)CO
Canonical SMILES CN1C(=O)C2(N(C(=O)C1(SS2)CC3=CC=CC=C3)C)CO
Synonyms Hyalodendrin; (1S)-1-(Hydroxymethyl)-5,7-dimethyl-4-(phenylmethyl)-2,3-dithia-5,7-diazabicyclo[2.2.2]octane-6,8-dione; (1S,4S)-1-(Hydroxymethyl)-5,7-dimethyl-4-(phenylmethyl)-2,3-dithia-5,7-diazabicyclo[2.2.2]octane-6,8-dione; (1S,4S)-1-Benzyl-4-(hyd
PubChem Compound 40177
Last Modified Dec 23 2021
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